Cas no 549488-76-8 (2-Amino-5-(1-methylethyl)benzonitrile)

• Product Name: 2-Amino-5-(1-methylethyl)benzonitrile
• CAS No: 549488-76-8
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD11977495
• CID: 68400
• PubChem ID: 21093463
• Update Time: 2025-05-20

2-Amino-5-(1-methylethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-isopropylbenzonitrile
• 2-amino-5-propan-2-ylbenzonitrile
• Benzonitrile, 2-amino-5-(1-methylethyl)-
• 2-Amino-5-(1-methylethyl)benzonitrile
• 2-amino-5-isopropyl-benzonitrile
• SB75899
• Benzonitrile,2-amino-5-(1-methylethyl)-
• AC-7681
• A7973
• MFCD11977495
• Benzonitrile,2-amino-5-(1-methylethyl)
• 2-amino-5-(propan-2-yl)benzonitrile
• SCHEMBL2418298
• Benzonitrile, 2-amino-5-(1-methylethyl)
• CS-0154286
• FT-0649741
• BS-18941
• DTXSID80610707
• IJUCGGBOPBJYSG-UHFFFAOYSA-N
• 549488-76-8
• AKOS005146146
• DB-020450
• 2-AMINO-5-(1-METHYLETHYL)-BENZONITRILE

• MDL： MFCD11977495
• Inchi： 1S/C10H12N2/c1-7(2)8-3-4-10(12)9(5-8)6-11/h3-5,7H,12H2,1-2H3
• InChI Key： IJUCGGBOPBJYSG-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1C#N)C(C)C

Computed Properties

• Exact Mass: 160.10000
• Monoisotopic Mass: 160.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.04
• Boiling Point: 285.8 °C at 760 mmHg
• Flash Point: 126.6 °C
• Refractive Index: 1.549
• PSA: 49.81000
• LogP: 2.84508

Additional information on 2-Amino-5-(1-methylethyl)benzonitrile

Comprehensive Overview of 2-Amino-5-(1-methylethyl)benzonitrile (CAS No. 549488-76-8): Properties, Applications, and Industry Insights

2-Amino-5-(1-methylethyl)benzonitrile (CAS No. 549488-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This benzonitrile derivative features an amino group at the 2-position and an isopropyl group at the 5-position, making it a versatile intermediate for synthesizing complex molecules. Its chemical formula C₁₀H₁₂N₂ and molecular weight of 160.22 g/mol contribute to its utility in drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 2-Amino-5-(1-methylethyl)benzonitrile has surged, driven by advancements in targeted therapeutics and green chemistry. Researchers frequently search for "synthesis routes for 549488-76-8" or "benzonitrile derivatives in medicinal chemistry," reflecting its relevance in optimizing structure-activity relationships (SAR). The compound’s nitrile functional group enables selective transformations, aligning with industry trends toward atom-efficient catalysis.

The physicochemical properties of CAS No. 549488-76-8 include a melting point range of 98–102°C and moderate solubility in polar organic solvents, which facilitates its use in multistep synthetic protocols. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, addressing common queries like "how to characterize 2-Amino-5-isopropylbenzonitrile." These attributes make it invaluable for developing kinase inhibitors and crop protection agents, where precision in molecular design is paramount.

From an industrial perspective, 549488-76-8 aligns with the growing emphasis on sustainable synthesis. Manufacturers increasingly adopt flow chemistry and biocatalysis to produce such intermediates, reducing waste and energy consumption. Searches for "scalable production of benzonitrile derivatives" highlight this shift. Furthermore, the compound’s role in photovoltaic materials research responds to the global focus on renewable energy technologies.

Regulatory compliance and patent landscapes are additional hotspots for 549488-76-8. With stringent REACH and FDA guidelines, users often seek "regulatory status of 2-Amino-5-(1-methylethyl)benzonitrile." Its non-hazardous classification under standard handling conditions enhances its appeal for industrial-scale applications.

In conclusion, 2-Amino-5-(1-methylethyl)benzonitrile exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability across life sciences and advanced materials sectors ensures continued relevance, while evolving synthetic methodologies address both economic and environmental priorities.